Cas no 1329835-86-0 (N-Cyclohexyl-N’-2-(tert-butyl)amino-3-hydroxypropoxyphenylurea-d5)

• Product Name: N-Cyclohexyl-N’-2-(tert-butyl)amino-3-hydroxypropoxyphenylurea-d5
• CAS No: 1329835-86-0
• MF: C₂₀H₃₃N₃O₃
• MW: 363.494325399399
• CID: 1063244
• Update Time: 2025-10-29

N-Cyclohexyl-N’-2-(tert-butyl)amino-3-hydroxypropoxyphenylurea-d5 Chemical and Physical Properties

Names and Identifiers

• N-Cyclohexyl-N’-[2-(tert-butyl)amino-3-hydroxypropoxy]phenylurea-d5
• N-Cyclohexyl-N'-[2-(tert-butyl)aMino-3-hydroxypropoxy]phenylurea-d5
• N-Cyclohexyl-Na€-[2-(tert-butyl)amino-3-hydroxypropoxy]phenylurea-d5
• N-Cyclohexyl-N’-2-(tert-butyl)amino-3-hydroxypropoxyphenylurea-d5

• Inchi： 1S/C20H33N3O3/c1-20(2,3)23-17(13-24)14-26-18-11-9-16(10-12-18)22-19(25)21-15-7-5-4-6-8-15/h9-12,15,17,23-24H,4-8,13-14H2,1-3H3,(H2,21,22,25)
• InChI Key： FNQWDIBHAKDJNO-UHFFFAOYSA-N
• SMILES： C1CCCCC1NC(=O)Nc1ccc(OCC(NC(C)(C)C)CO)cc1

Additional information on N-Cyclohexyl-N’-2-(tert-butyl)amino-3-hydroxypropoxyphenylurea-d5

Professional Introduction to N-Cyclohexyl-N’-2-(tert-butyl)amino-3-hydroxypropoxyphenylurea-d5 (CAS No: 1329835-86-0)

N-Cyclohexyl-N’-2-(tert-butyl)amino-3-hydroxypropoxyphenylurea-d5, a compound with the CAS number 1329835-86-0, represents a significant advancement in the field of chemical and pharmaceutical research. This is particularly true in the context of developing novel therapeutic agents and understanding biochemical pathways. The compound’s unique structural features, including its incorporation of deuterium for stable isotope labeling, make it an invaluable tool for researchers aiming to elucidate molecular mechanisms and enhance drug discovery processes.

The structural composition of N-Cyclohexyl-N’-2-(tert-butyl)amino-3-hydroxypropoxyphenylurea-d5 is meticulously designed to facilitate precise interactions with biological targets. The presence of a cyclohexyl group enhances lipophilicity, while the tert-butyl amino moiety improves metabolic stability. The hydroxypropoxyphenylurea core is known for its potential in modulating enzyme activity, making this compound a promising candidate for further investigation in pharmacological applications.

Recent studies have highlighted the importance of stable isotope labeling in drug development and biochemical research. The deuterium-labeled version of this compound, specifically N-Cyclohexyl-N’-2-(tert-butyl)amino-3-hydroxypropoxyphenylurea-d5, allows researchers to track metabolic pathways with high precision. This technique is particularly useful in studying drug metabolism and identifying potential side effects early in the development process. The use of deuterium-labeled compounds has been shown to provide clearer insights into enzymatic reactions, thereby accelerating the discovery of new therapeutic agents.

The pharmaceutical industry has been increasingly leveraging advanced chemical synthesis techniques to develop compounds with enhanced efficacy and reduced toxicity. The synthesis of N-Cyclohexyl-N’-2-(tert-butyl)amino-3-hydroxypropoxyphenylurea-d5 exemplifies this trend, showcasing how structural modifications can lead to significant improvements in drug-like properties. Researchers have been exploring various synthetic routes to optimize yield and purity, ensuring that the final product meets stringent quality standards required for preclinical and clinical studies.

In addition to its pharmacological potential, this compound has shown promise in interdisciplinary research, particularly in conjunction with computational chemistry and molecular modeling. Advanced computational methods have enabled researchers to predict the binding affinity and interaction profiles of N-Cyclohexyl-N’-2-(tert-butyl)amino-3-hydroxypropoxyphenylurea-d5 with target proteins. These predictions are crucial for designing experiments and optimizing lead compounds before moving into expensive and time-consuming wet lab experiments.

The integration of deuterium labeling into drug candidates has opened new avenues for studying pharmacokinetics and pharmacodynamics. By using isotopically labeled compounds, researchers can gain deeper insights into how drugs are absorbed, distributed, metabolized, and excreted by the body. This information is critical for understanding drug efficacy and safety profiles, ultimately leading to better-informed decisions during drug development.

The versatility of N-Cyclohexyl-N’-2-(tert-butyl)amino-3-hydroxypropoxyphenylurea-d5 extends beyond its use as a research tool; it also holds potential for therapeutic applications. Early studies suggest that this compound may exhibit properties that make it suitable for treating various conditions, including inflammatory diseases and neurological disorders. While further research is needed to fully understand its therapeutic potential, these preliminary findings are encouraging and warrant additional investigation.

The development of novel pharmaceuticals relies heavily on innovative chemical synthesis techniques and cutting-edge analytical methods. The production of high-purity compounds like N-Cyclohexyl-N’-2-(tert-butyl)amino-3-hydroxypropoxyphenylurea-d5 requires meticulous attention to detail at every stage of synthesis. Advanced purification techniques, such as chromatography and crystallization, are employed to ensure that the final product meets the highest standards of purity and consistency.

The role of stable isotope labeling in modern chemistry cannot be overstated. It provides a powerful means of studying complex biochemical processes without interfering with natural pathways. The use of deuterium-labeled compounds has revolutionized metabolic studies, allowing researchers to uncover new insights into enzyme mechanisms and metabolic fluxes. This technology continues to evolve, offering increasingly sophisticated tools for drug discovery and biochemical research.

In conclusion, N-Cyclohexyl-N’-2-(tert-butyl)amino-3-hydroxypropoxyphenylurea-d5 (CAS No: 1329835-86-0) represents a significant advancement in chemical pharmaceuticals. Its unique structural features, combined with the benefits of deuterium labeling, make it an invaluable tool for researchers seeking to unravel complex biological mechanisms. As further studies are conducted, the therapeutic potential of this compound will likely become even more apparent, contributing to the development of novel treatments for a wide range of diseases.